Cas no 56548-45-9 (3,5-Octanediol, 3,7-dimethyl-)

3,5-Octanediol, 3,7-dimethyl- structure
3,5-Octanediol, 3,7-dimethyl- structure
Product Name:3,5-Octanediol, 3,7-dimethyl-
CAS No:56548-45-9
MF:C10H22O2
MW:174.280483722687
CID:348531
PubChem ID:14178926
Update Time:2025-04-19

3,5-Octanediol, 3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3,5-Octanediol, 3,7-dimethyl-
    • 3,7-dimethyloctane-3,5-diol
    • LogP
    • 56548-45-9
    • 3,7-dimethyl-3,5-octanediol
    • DTXSID70557071
    • Inchi: 1S/C10H22O2/c1-5-10(4,12)7-9(11)6-8(2)3/h8-9,11-12H,5-7H2,1-4H3
    • InChI Key: CPHYGNMPAFEQLM-UHFFFAOYSA-N
    • SMILES: OC(C)(CC)CC(CC(C)C)O

Computed Properties

  • Exact Mass: 174.16206
  • Monoisotopic Mass: 174.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 0.92
  • Boiling Point: 248.904°C at 760 mmHg
  • Flash Point: 106.181°C
  • Refractive Index: 1.454
  • PSA: 40.46

3,5-Octanediol, 3,7-dimethyl- Related Literature

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